Cas no 61037-79-4 (H-Phe-Leu-Glu-Glu-Val-OH)
H-Phe-Leu-Glu-Glu-Val-OH Chemical and Physical Properties
Names and Identifiers
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- L-Valine,L-phenylalanyl-L-leucyl-L-a-glutamyl-L-a-glutamyl-
- H-Phe-Leu-Glu-Glu-Val-OH
- phenylalanyl-leucyl-glutamyl-glutamyl-valine
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- Inchi: InChI=1S/C30H45N5O10/c1-16(2)14-22(34-26(40)19(31)15-18-8-6-5-7-9-18)29(43)33-20(10-12-23(36)37)27(41)32-21(11-13-24(38)39)28(42)35-25(17(3)4)30(44)45/h5-9,16-17,19-22,25H,10-15,31H2,1-4H3,(H,32,41)(H,33,43)(H,34,40)(H,35,42)(H,36,37)(H,38,39)(H,44,45)/t19-,20-,21-,22-,25-/m0/s1
- InChI Key: QIFCKXCILLESCU-XHVFSLISSA-N
- SMILES: CC(C[C@H](NC([C@@H](N)CC1=CC=CC=C1)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(O)=O)C(C)C)=O)CCC(O)=O)=O)CCC(O)=O)=O)C
Computed Properties
- Exact Mass: 635.31685
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 45
- Rotatable Bond Count: 24
Experimental Properties
- PSA: 254.32
H-Phe-Leu-Glu-Glu-Val-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H230130-10mg |
H-Phe-Leu-Glu-Glu-Val-OH |
61037-79-4 | 10mg |
$ 375.00 | 2022-06-04 | ||
| TRC | H230130-25mg |
H-Phe-Leu-Glu-Glu-Val-OH |
61037-79-4 | 25mg |
$ 770.00 | 2022-06-04 | ||
| TRC | H230130-50mg |
H-Phe-Leu-Glu-Glu-Val-OH |
61037-79-4 | 50mg |
$ 1235.00 | 2022-06-04 |
H-Phe-Leu-Glu-Glu-Val-OH Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on H-Phe-Leu-Glu-Glu-Val-OH
H-Phe-Leu-Glu-Glu-Val-OH: A Comprehensive Overview
H-Phe-Leu-Glu-Glu-Val-OH, also known by its CAS registry number 61037-79-4, is a peptide compound that has garnered significant attention in the fields of biochemistry and pharmacology. This peptide, composed of five amino acids, is a pentapeptide with a specific sequence: phenylalanine (Phe), leucine (Leu), glutamic acid (Glu), another glutamic acid (Glu), and valine (Val), terminated by an hydroxyl group (-OH). The compound's structure and properties make it a valuable tool in various research and therapeutic applications.
The synthesis of H-Phe-Leu-Glu-Glu-Val-OH involves advanced peptide synthesis techniques, ensuring high purity and structural integrity. Recent advancements in peptide chemistry have enabled the efficient production of this compound, making it more accessible for research purposes. Its amino acid sequence is carefully designed to mimic natural peptides, which has led to its use in studying cellular signaling pathways and receptor interactions.
One of the most promising applications of H-Phe-Leu-Glu-Glu-Val-OH lies in its potential as a drug delivery agent. Researchers have explored its ability to penetrate cellular membranes, which could be harnessed for delivering therapeutic molecules directly into cells. This property is particularly valuable in the development of targeted therapies for diseases such as cancer, where precise drug delivery is crucial.
In addition to its role in drug delivery, H-Phe-Leu-Glu-Glu-Val-OH has been investigated for its anti-inflammatory and immunomodulatory effects. Studies have shown that this peptide can modulate the activity of immune cells, potentially offering new avenues for treating inflammatory disorders. Recent research has also highlighted its potential as an adjuvant in vaccine development, enhancing immune responses to antigens.
The structural uniqueness of H-Phe-Leu-Glu-Glu-Val-OH contributes to its stability and bioavailability. The presence of hydrophobic amino acids like phenylalanine and leucine enhances its solubility in lipid-rich environments, while the negatively charged glutamic acid residues provide ionizable properties that can influence its interactions with biological membranes. These characteristics make it an ideal candidate for studying membrane dynamics and protein-lipid interactions.
Moreover, the compound's ability to form self-assembled structures has opened new possibilities in nanotechnology. Researchers have demonstrated that H-Phe-Leu-Glu-Glu-Val-OH can assemble into nanofibers or vesicles under certain conditions, which could be utilized in creating scaffolds for tissue engineering or drug delivery systems. These findings underscore the versatility of this peptide in both basic and applied research.
In terms of therapeutic potential, ongoing studies are exploring the use of H-Phe-Leu-Glu-Glu-Val-OH as a modulator of neurodegenerative diseases. Its ability to influence neuronal signaling pathways suggests it could play a role in treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions like arthritis or inflammatory bowel disease.
The development of analytical methods for characterizing H-Phe-Leu-Glu-Glu-Val-OH has also been a focus of recent research. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These advancements ensure that researchers can rely on accurate data when studying the compound's properties and applications.
In conclusion, H-Phe-Leu-Glu-Glu-Val-OH (CAS 61037-79-4) is a versatile peptide with significant potential in various biomedical applications. Its unique structure, combined with recent advances in peptide chemistry and nanotechnology, positions it as a valuable tool in drug discovery, vaccine development, and tissue engineering. As research continues to uncover new insights into its properties and functions, this compound is poised to make meaningful contributions to the field of biomedicine.
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